Cas no 1993149-06-6 (3,5-Dibromo-3a,7a-dihydro-1H-indazole)

• Product Name: 3,5-Dibromo-3a,7a-dihydro-1H-indazole
• CAS No: 1993149-06-6
• MF: C₇H₆Br₂N₂
• MW: 277.943939685822
• CID: 4633184
• Update Time: 2025-05-19

3,5-Dibromo-3a,7a-dihydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-3a,7a-dihydro-1H-indazole

• Inchi： 1S/C7H6Br2N2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3,5-6,10H
• InChI Key： KVJQPTLKDVGGHZ-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC2NN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 24.4

Additional information on 3,5-Dibromo-3a,7a-dihydro-1H-indazole

Introduction to 3,5-Dibromo-3a,7a-dihydro-1H-indazole (CAS No. 1993149-06-6)

3,5-Dibromo-3a,7a-dihydro-1H-indazole (CAS No. 1993149-06-6) is a brominated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. As a derivative of indazole, this molecule possesses a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of bromine atoms at the 3 and 5 positions introduces additional reactivity, making it a valuable scaffold for synthesizing more complex molecules with potential therapeutic applications.

The indazole core is a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, which is known for its role in various biologically active compounds. The bromination at specific positions enhances the molecule's ability to participate in nucleophilic substitution reactions, allowing for further functionalization. This characteristic is particularly useful in medicinal chemistry, where modifications at key positions can significantly alter the pharmacological properties of a compound.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated indazole derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine atoms not only serve as handles for chemical modifications but also contribute to the molecule's lipophilicity, which can influence its absorption and distribution within biological systems.

One of the most compelling aspects of 3,5-Dibromo-3a,7a-dihydro-1H-indazole is its versatility in synthetic chemistry. The indazole scaffold can be further functionalized through various reactions such as Suzuki-Miyaura cross-coupling, Heck reactions, and direct arylation, enabling the creation of diverse analogues with tailored biological activities. This flexibility has made it a subject of interest for researchers aiming to develop novel therapeutic agents.

Recent studies have highlighted the importance of indazole derivatives in addressing unmet medical needs. For instance, modifications of the indazole core have led to the discovery of compounds with enhanced binding affinity to specific biological targets. The brominated derivatives are particularly noteworthy due to their improved metabolic stability and reduced toxicity compared to their non-brominated counterparts.

The synthesis of 3,5-Dibromo-3a,7a-dihydro-1H-indazole typically involves multi-step organic reactions starting from commercially available precursors. The bromination step is often carried out using halogenating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂) under controlled conditions. The choice of solvent and reaction temperature plays a crucial role in ensuring high yields and purity of the final product.

In addition to its synthetic appeal, 3,5-Dibromo-3a,7a-dihydro-1H-indazole has shown promise in preclinical studies as a lead compound for drug development. Researchers have demonstrated its ability to inhibit certain enzymes and receptors involved in disease pathways. These findings suggest that further optimization of this scaffold could lead to the identification of new drugs with therapeutic efficacy.

The pharmacokinetic properties of 3,5-Dibromo-3a,7a-dihydro-1H-indazole are also an area of active investigation. Studies have indicated that the molecule exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These characteristics are favorable for developing it into an orally administered drug candidate suitable for treating various conditions.

The future directions for research on 3,5-Dibromo-3a,7a-dihydro-1H-indazole include exploring its potential in combination therapies and investigating its mechanism of action at a molecular level. Advances in computational chemistry and structure-based drug design are expected to accelerate the discovery process by providing insights into how structural modifications can enhance biological activity.

In conclusion,3,5-Dibromo-3a,7a-dihydro-1H-indazole (CAS No. 1993149-06-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological properties. Its versatility as a synthetic intermediate and its potential as a lead compound make it an exciting area for further research and development in medicinal chemistry.